Cas no 346585-03-3 (Boronic acid, (1-methyl-1H-indol-6-yl)-)

• Product name: Boronic acid, (1-methyl-1H-indol-6-yl)-
• CAS No: 346585-03-3
• MF: C₉H₁₀BNO₂
• MW: 174.9922
• CID: 1464069
• PubChem ID: 21709054

Boronic acid, (1-methyl-1H-indol-6-yl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, (1-methyl-1H-indol-6-yl)-
• (1-methylindol-6-yl)boronic acid
• B-(1-methyl-1H-indol-6-yl)Boronic acid
• EN300-262958
• DA-35290
• (1-methyl-1H-indol-6-yl)boronicacid
• 1-methyl-1H-indol-6-yl-boronic acid
• 1-methyl-1H-indol-6-ylboronic acid
• A935136
• JFLPMVAGELUJLF-UHFFFAOYSA-N
• N-Methylindole-6-boronic acid
• (1-methyl-1H-indol-6-yl)boronic acid
• SCHEMBL593671
• 346585-03-3
• DTXSID90617207

• Inchi： InChI=1S/C9H10BNO2/c1-11-5-4-7-2-3-8(10(12)13)6-9(7)11/h2-6,12-13H,1H3
• InChI Key： JFLPMVAGELUJLF-UHFFFAOYSA-N
• SMILES： B(C1=CC2=C(C=C1)C=CN2C)(O)O

Computed Properties

• Exact Mass: 174.0841
• Monoisotopic Mass: 175.0804587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.4Ų

Experimental Properties

• PSA: 45.39